Cas no 53142-19-1 (3-Bromo-n,n-diethylaniline)
3-Bromo-N,N-diethylaniline is a brominated aromatic amine with the molecular formula C₁₀H₁₄BrN. This compound is characterized by the presence of a bromine substituent at the 3-position of the aniline ring, along with diethylamino functional groups. It serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty dyes. The bromine atom enhances reactivity for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. Its stable diethylamino group contributes to solubility in organic solvents, facilitating purification and handling. The compound is typically supplied as a high-purity solid, ensuring consistent performance in synthetic applications. Proper storage under inert conditions is recommended to maintain stability.
3-Bromo-n,n-diethylaniline structure
Product Name:3-Bromo-n,n-diethylaniline
CAS No:53142-19-1
MF:C10H14BrN
MW:228.128861904144
MDL:MFCD00461680
CID:381452
PubChem ID:263036
Update Time:2025-05-27
3-Bromo-n,n-diethylaniline Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine,3-bromo-N,N-diethyl-
- 3-BROMO-N,N-DIETHYLANILINE
- 3-bromo-bisethyl-aminobenzene
- 3-bromo-N,N-diethyl-benzenamine
- Benzenamine,3-bromo-N,N-diethyl
- m-Brom-N.N-diaethyl-anilin
- N,N-Diaethyl-3-brom-anilin
- N,N-diethyl-3-bromo-aniline
- n,n-diethyl-3-bromoaniline
- NSC97237
- Benzenamine, 3-bromo-N,N-diethyl-
- (3-bromophenyl)diethylamine
- (3-Bromo-phenyl)-diethyl-amine
- SBB097243
- NSC-97237
- F70744
- DTXSID70294590
- Z654776552
- AKOS022308835
- EN300-217735
- SCHEMBL7896008
- 53142-19-1
- DB-394789
- 3-Bromo-N,N-diethylbenzenamine
- 3-Bromo-n,n-diethylaniline
-
- MDL： MFCD00461680
- Inchi： 1S/C10H14BrN/c1-3-12(4-2)10-7-5-6-9(11)8-10/h5-8H,3-4H2,1-2H3
- InChI Key： IRSNNPCAZZDVIL-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC(=C1)N(CC)CC
Computed Properties
- Exact Mass: 227.03100
- Monoisotopic Mass: 227.03096g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 123
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 3.2
Experimental Properties
- PSA: 3.24000
- LogP: 3.29530
3-Bromo-n,n-diethylaniline Customs Data
- HS CODE：2921420090
- Customs Data：
China Customs Code:
2921420090Overview:
2921420090 Other aniline derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2921420090 aniline derivatives and their salts VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
3-Bromo-n,n-diethylaniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | AG26679-50mg |
3-Bromo-N,N-diethylaniline |
53142-19-1 | 95% | 50mg |
$201.00 | 2024-04-19 | |
| A2B Chem LLC | AG26679-100mg |
3-Bromo-N,N-diethylaniline |
53142-19-1 | 95% | 100mg |
$282.00 | 2024-04-19 | |
| A2B Chem LLC | AG26679-250mg |
3-Bromo-N,N-diethylaniline |
53142-19-1 | 95% | 250mg |
$387.00 | 2024-04-19 | |
| A2B Chem LLC | AG26679-500mg |
3-Bromo-N,N-diethylaniline |
53142-19-1 | 95% | 500mg |
$590.00 | 2024-04-19 | |
| A2B Chem LLC | AG26679-1g |
3-Bromo-N,N-diethylaniline |
53142-19-1 | 95% | 1g |
$746.00 | 2024-04-19 | |
| 1PlusChem | 1P00DG5Z-50mg |
3-bromo-N,N-diethylaniline |
53142-19-1 | 95% | 50mg |
$210.00 | 2025-03-13 | |
| 1PlusChem | 1P00DG5Z-100mg |
3-bromo-N,N-diethylaniline |
53142-19-1 | 95% | 100mg |
$295.00 | 2025-03-13 | |
| 1PlusChem | 1P00DG5Z-250mg |
3-BROMO-N,N-DIETHYLANILINE |
53142-19-1 | 95% | 250mg |
$469.00 | 2025-02-26 | |
| 1PlusChem | 1P00DG5Z-500mg |
3-BROMO-N,N-DIETHYLANILINE |
53142-19-1 | 95% | 500mg |
$707.00 | 2025-02-26 | |
| 1PlusChem | 1P00DG5Z-1g |
3-BROMO-N,N-DIETHYLANILINE |
53142-19-1 | 95% | 1g |
$890.00 | 2025-02-26 |
3-Bromo-n,n-diethylaniline Related Literature
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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